Cas no 2138141-71-4 (3-Butan-2-yloxy-2,2-difluoropropanehydrazide)

• Product Name: 3-Butan-2-yloxy-2,2-difluoropropanehydrazide
• CAS No: 2138141-71-4
• MF: C₇H₁₄F₂N₂O₂
• MW: 196.195068836212
• CID: 5300137
• Update Time: 2025-05-19

3-Butan-2-yloxy-2,2-difluoropropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(butan-2-yloxy)-2,2-difluoropropanehydrazide
• 3-Butan-2-yloxy-2,2-difluoropropanehydrazide
• Propanoic acid, 2,2-difluoro-3-(1-methylpropoxy)-, hydrazide

• Inchi： 1S/C7H14F2N2O2/c1-3-5(2)13-4-7(8,9)6(12)11-10/h5H,3-4,10H2,1-2H3,(H,11,12)
• InChI Key： XZXCXIBKGSLHRN-UHFFFAOYSA-N
• SMILES： FC(C(NN)=O)(COC(C)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 176
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4

Additional information on 3-Butan-2-yloxy-2,2-difluoropropanehydrazide

Exploring 3-Butan-2-yloxy-2,2-difluoropropanehydrazide (CAS No. 2138141-71-4): Properties, Applications, and Innovations

In the realm of specialty chemicals, 3-Butan-2-yloxy-2,2-difluoropropanehydrazide (CAS No. 2138141-71-4) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This hydrazide derivative, characterized by its difluoropropane backbone and butyloxy side chain, offers a compelling combination of stability and reactivity, making it valuable for research and industrial use. As sustainability and green chemistry gain traction, compounds like this are increasingly scrutinized for their potential in eco-friendly formulations.

The molecular structure of 3-Butan-2-yloxy-2,2-difluoropropanehydrazide incorporates two fluorine atoms, which enhance its electronic properties and metabolic stability—a feature highly sought after in pharmaceutical intermediates. Researchers are exploring its role in the synthesis of bioactive molecules, particularly in the context of fluorinated compounds, a trending topic in medicinal chemistry. Fluorination is known to improve drug bioavailability, and this compound’s hydrazide moiety further expands its utility as a building block for heterocyclic frameworks.

Beyond pharmaceuticals, CAS No. 2138141-71-4 has garnered attention in material science. Its ability to act as a crosslinking agent or modifier in polymers aligns with the growing demand for high-performance materials in electronics and coatings. Industry experts are investigating its thermal stability and compatibility with biodegradable polymers, addressing the global push toward sustainable materials. Questions like "How do fluorinated additives improve polymer durability?" or "What are the latest advances in hydrazide-based linkers?" reflect common queries driving innovation in this space.

Analytical studies of 3-Butan-2-yloxy-2,2-difluoropropanehydrazide highlight its solubility in organic solvents like DMSO and ethanol, facilitating its use in lab-scale reactions. Spectroscopic data (NMR, IR) confirm its purity and functional groups, critical for reproducibility in synthetic workflows. For researchers, understanding its structure-activity relationship (SAR) is key to unlocking novel applications, whether in agrochemicals or specialty adhesives. The compound’s low toxicity profile, as suggested by preliminary studies, also makes it a candidate for consumer product formulations.

As the scientific community leans toward green synthesis methods, CAS No. 2138141-71-4 is being evaluated for its compatibility with catalytic and solvent-free reactions. This aligns with searches like "eco-friendly fluorination techniques" or "hydrazides in sustainable chemistry." Future directions may explore its role in energy storage systems, where fluorinated compounds are prized for their electrochemical stability. With rigorous safety assessments and scalable production methods, this compound could bridge gaps between academic discovery and industrial adoption.

In summary, 3-Butan-2-yloxy-2,2-difluoropropanehydrazide exemplifies the intersection of innovation and practicality. Its multifaceted applications—from drug design to advanced materials—underscore its relevance in a rapidly evolving chemical landscape. By addressing both performance and sustainability, this compound meets the dual demands of modern science, offering answers to today’s pressing challenges while inspiring tomorrow’s breakthroughs.